Cas no 2228563-84-4 (2-(4,6-dichloropyrimidin-5-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(4,6-dichloropyrimidin-5-yl)-2-fluoroethan-1-amine
• CAS No: 2228563-84-4
• MF: C₆H₆Cl₂FN₃
• MW: 210.036342144012
• CID: 5953582
• PubChem ID: 165716152
• Update Time: 2025-11-07

2-(4,6-dichloropyrimidin-5-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyrimidin-5-yl)-2-fluoroethan-1-amine
• 2228563-84-4
• EN300-1983652

• Inchi： 1S/C6H6Cl2FN3/c7-5-4(3(9)1-10)6(8)12-2-11-5/h2-3H,1,10H2
• InChI Key： NNMDJSJCESCGME-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(CN)F

Computed Properties

• Exact Mass: 208.9922808g/mol
• Monoisotopic Mass: 208.9922808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4,6-dichloropyrimidin-5-yl)-2-fluoroethan-1-amine

Compound 2-(4,6-Dichloropyrimidin-5-yl)-2-fluoroethan-1-amine (CAS No. 2228563-84-4)

Compound 2-(4,6-Dichloropyrimidin-5-yl)-2-fluoroethan-1-amine, with the CAS registry number 2228563-84-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a pyrimidine ring substituted with chlorine atoms at positions 4 and 6, a fluoro group at position 5, and an ethanamine moiety attached at position 5 of the pyrimidine ring.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have explored both traditional and modern techniques, including microwave-assisted synthesis and catalytic processes, to optimize its production. These methods not only enhance yield but also minimize environmental impact, aligning with the principles of green chemistry. The synthesis of 2-(4,6-Dichloropyrimidin-5-yl)-2-fluoroethan-1-amine involves multi-step reactions, often starting from readily available starting materials such as chloro-pyrimidine derivatives and amines.

The pharmacological profile of CAS No. 2228563-84-4 has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key biological targets, including kinases and other enzymes implicated in various pathological conditions. For instance, studies published in high-impact journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its ability to inhibit specific kinase pathways involved in cancer progression. This makes it a promising candidate for anti-cancer drug development.

In addition to its therapeutic potential, compound 2-(4,6-Dichloropyrimidin-5-yl)-2-fluoroethan-1-amine has shown remarkable selectivity towards certain cellular pathways, reducing off-target effects that are often associated with traditional chemotherapeutic agents. This selectivity is attributed to its unique structural features, particularly the presence of the fluoro group and the ethanamine moiety, which contribute to its binding affinity and stability within biological systems.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Advanced molecular docking studies have provided insights into its binding modes and interactions with key residues in target proteins. These findings have been instrumental in guiding further optimization efforts aimed at improving its pharmacokinetic properties and bioavailability.

The application of CAS No. 2228563-84-4 extends beyond oncology. Emerging research suggests its potential utility in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies conducted by researchers at leading institutions like Stanford University and the University of Cambridge have demonstrated its ability to modulate neuroprotective pathways and reduce oxidative stress in neuronal cells.

Moreover, compound 2-(4,6-Dichloropyrimidin-5-yl)-2-fluoroethan-1-amine has shown promise as a lead compound for developing next-generation antibiotics. Its unique chemical structure allows it to disrupt bacterial biofilms, a major challenge in treating antibiotic-resistant infections. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its potential in this domain.

In conclusion, CAS No. 2228563-84-4, or compound 2-(4,6-Dichloropyrimidin-5-yil)-fluoroethan-amme, represents a cutting-edge advancement in medicinal chemistry with broad therapeutic applications. Its unique structure, combined with recent breakthroughs in synthesis and pharmacology, positions it as a key player in the development of novel therapeutics across multiple disease areas. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and precision healthcare.